Cas no 1806049-81-9 (3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1806049-81-9
• MF: C₉H₅F₅N₂O₅
• MW: 316.138419866562
• CID: 4841975
• Update Time: 2025-06-14

3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C9H5F5N2O5/c10-7(11)5-6(21-9(12,13)14)3(1-4(17)18)2-15-8(5)16(19)20/h2,7H,1H2,(H,17,18)
• InChI Key： MERQDDSDMMEPKK-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC=C(CC(=O)O)C=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 399
• XLogP3: 2.3
• Topological Polar Surface Area: 105

Additional information on 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-acetic acid

Comprehensive Overview of 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806049-81-9)

3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806049-81-9) is a highly specialized chemical compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and advanced material sciences. This compound, characterized by its unique difluoromethyl and trifluoromethoxy functional groups, exhibits remarkable properties that make it a subject of ongoing research. Its molecular structure, combining nitro and acetic acid moieties, offers a versatile platform for further chemical modifications and applications.

The compound's pyridine backbone is a key feature, contributing to its stability and reactivity. Researchers are particularly interested in its potential as an intermediate in the synthesis of novel agrochemicals, given the increasing demand for crop protection solutions. With the global push towards sustainable agriculture, compounds like 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-acetic acid are being explored for their efficacy in pest control and disease resistance enhancement. Its fluorinated components are known to improve bioavailability and environmental persistence, making it a candidate for next-generation formulations.

In the pharmaceutical sector, the compound's nitro and acetic acid groups are being investigated for their role in drug discovery. Fluorinated compounds, such as this one, are often associated with enhanced metabolic stability and membrane permeability, which are critical factors in medicinal chemistry. Recent studies have highlighted its potential as a building block for small-molecule inhibitors, particularly in targeting enzymes involved in inflammatory pathways. This aligns with the growing interest in precision medicine and targeted therapies.

The synthesis of 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-acetic acid involves multi-step processes, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are routinely employed to characterize the compound, ensuring its suitability for further applications. The compound's CAS No. 1806049-81-9 serves as a unique identifier, facilitating its traceability in global chemical databases and regulatory frameworks.

Environmental considerations are also a focal point in the discussion of this compound. The fluorinated nature of 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-acetic acid raises questions about its biodegradability and ecotoxicology. As regulatory bodies tighten restrictions on persistent organic pollutants, researchers are actively evaluating its environmental footprint. This is particularly relevant given the increasing consumer demand for eco-friendly products and the industry's shift towards green chemistry principles.

From a commercial perspective, the compound's niche applications have led to a growing market presence. Suppliers and manufacturers are increasingly listing CAS No. 1806049-81-9 in their catalogs, catering to the needs of research institutions and industrial laboratories. The compound's pricing and availability are influenced by factors such as raw material costs and synthetic complexity, making it a topic of interest for procurement specialists.

In conclusion, 3-(Difluoromethyl)-2-nitro-4-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806049-81-9) represents a fascinating intersection of chemistry, agriculture, and medicine. Its unique structural features and diverse applications underscore its importance in contemporary scientific research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in crop protection, drug development, and environmental sustainability.